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Disclaimer: This document provides a comprehensive overview of the toxicological profile of N-
nitroso-moxifloxacin based on publicly available information. It is intended for informational

purposes for a scientific audience and should not be considered as regulatory guidance.

Notably, specific experimental toxicological studies on N-nitroso-moxifloxacin are not

extensively available in the public domain. Therefore, this profile is largely based on the

established toxicology of N-nitroso compounds as a class, the known profile of the parent drug

moxifloxacin, and regulatory assessments.

Introduction
N-nitroso-moxifloxacin is a nitrosamine drug substance-related impurity (NDSRI) of

moxifloxacin, a broad-spectrum fluoroquinolone antibiotic.[1][2] The emergence of nitrosamine

impurities in pharmaceutical products has become a significant concern for regulatory agencies

and the pharmaceutical industry due to the classification of many N-nitroso compounds as

probable human carcinogens.[1][3] N-nitroso-moxifloxacin can potentially form during the

synthesis or storage of moxifloxacin through the reaction of the secondary amine moiety in the

moxifloxacin molecule with nitrosating agents.[1][4] This guide provides a detailed summary of
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the known characteristics of N-nitroso-moxifloxacin, the general toxicological principles of N-

nitroso compounds, recommended experimental protocols for mutagenicity assessment, and

the toxicological profile of the parent drug, moxifloxacin.

Chemical Identity and Regulatory Status
N-nitroso-moxifloxacin is a structurally complex molecule derived from moxifloxacin.[4][5][6]

[7] Its regulatory status is defined by its classification as an NDSRI, which necessitates a

thorough risk assessment and control strategy to ensure patient safety.[2][4][8][9][10][11][12]

Property Data

Chemical Name

1-Cyclopropyl-6-fluoro-8-methoxy-7-

((4aS,7aS)-1-nitrosooctahydro-6H-pyrrolo[3,4-

b]pyridin-6-yl)-4-oxo-1,4-dihydroquinoline-3-

carboxylic acid

CAS Number Not consistently available

Molecular Formula C21H23FN4O5

Molecular Weight 430.43 g/mol

Regulatory Status
Nitrosamine Drug Substance-Related Impurity

(NDSRI)

Acceptable Intake (AI) Limit

1500 ng/day (as per US FDA's Carcinogenic

Potency Categorization Approach - Potency

Category 4)

General Toxicology of N-Nitroso Compounds
The primary toxicological concern with N-nitroso compounds is their potential for mutagenicity

and carcinogenicity.[3][13][14][15]

Mechanism of Genotoxicity and Carcinogenicity
The carcinogenic activity of most N-nitrosamines is not due to the direct action of the

compound itself but rather to its metabolic activation.[3][13][16] This process typically involves

enzymatic hydroxylation of the carbon atom alpha to the nitroso group by cytochrome P450
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enzymes in the liver.[16] This hydroxylation leads to the formation of unstable intermediates

that can spontaneously decompose to yield highly reactive electrophilic species, such as

diazonium ions.[13][16] These electrophiles can then form covalent adducts with nucleophilic

sites on DNA bases.[3] Alkylation of DNA, if not repaired by cellular mechanisms, can lead to

mispairing during DNA replication, resulting in permanent mutations. An accumulation of

mutations in critical genes, such as proto-oncogenes and tumor suppressor genes, can initiate

the process of carcinogenesis.[3]

Mechanism of N-Nitrosamine Induced Carcinogenesis

Predicted Toxicological Profile of N-nitroso-
moxifloxacin
In the absence of specific toxicological data for N-nitroso-moxifloxacin, its potential toxicity is

inferred from its structural class and the established knowledge of N-nitroso compounds.

Mutagenicity: N-nitroso-moxifloxacin is presumed to be mutagenic, a characteristic of

many N-nitroso compounds. The primary method for confirming this would be the Enhanced

Ames Test.

Carcinogenicity: As a presumed mutagen, N-nitroso-moxifloxacin is considered a potential

carcinogen. The US FDA has placed it in Potency Category 4 of the Carcinogenic Potency

Categorization Approach (CPCA), which corresponds to an acceptable intake of 1500

ng/day.[4][8] This categorization is based on structure-activity relationships.

Other Toxicities: There is no available data on acute, sub-chronic, or chronic toxicity, nor on

reproductive or developmental toxicity for N-nitroso-moxifloxacin.

Toxicological Profile of the Parent Drug:
Moxifloxacin
The toxicological profile of moxifloxacin is well-characterized and provides context for potential

non-nitrosamine-related toxicities.[17][18][19][20][21]
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Toxicity Type Summary of Findings for Moxifloxacin

Acute Toxicity
Moderately toxic after single oral and IV

administration in animal studies.[17]

Sub-chronic/Chronic Toxicity
Well-tolerated in animal studies at therapeutic

doses.[17]

Genotoxicity

Moxifloxacin itself is not considered mutagenic

in the Ames test but can show clastogenic

effects in some in vitro mammalian cell assays

at high concentrations. It is not genotoxic in

vivo.[17]

Carcinogenicity
No evidence of carcinogenicity in long-term

animal studies.[17]

Reproductive and Developmental Toxicity

No evidence of teratogenicity, but like other

quinolones, it can cause arthropathy in juvenile

animals.[17][21]

Specific Organ Toxicity

Can be associated with QT interval

prolongation, and in rare cases, hepatotoxicity,

tendinitis, and exacerbation of myasthenia

gravis.[17][18][20][21]

Experimental Protocols
The recommended in vitro assay for assessing the mutagenic potential of nitrosamine

impurities is the Enhanced Bacterial Reverse Mutation Test (Enhanced Ames Test).[22][23][24]

[25][26]

Enhanced Ames Test Protocol
This protocol is designed to increase the sensitivity for detecting the mutagenicity of N-nitroso

compounds compared to the standard OECD 471 guideline.

Test Principle: The bacterial reverse mutation test uses amino-acid requiring strains of

Salmonella typhimurium and Escherichia coli to detect point mutations, which involve

substitution, addition, or deletion of one or a few DNA base pairs. The principle of this test is
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that it detects mutations which revert mutations present in the tester strains, and restore the

functional capability of the bacteria to synthesize an essential amino acid.

Tester Strains: A minimum of five strains should be used, including S. typhimurium TA98,

TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).

Metabolic Activation: The test should be conducted with and without a metabolic activation

system. For nitrosamines, the use of a higher concentration (30%) of post-mitochondrial

fraction (S9) from the livers of rodents treated with enzyme inducers (e.g., a combination of

phenobarbital and β-naphthoflavone) is recommended. Both rat and hamster liver S9 should

be used.

Assay Procedure: The pre-incubation method is recommended. The test substance, bacterial

culture, and S9 mix (or buffer for tests without metabolic activation) are incubated together

for a specified time (e.g., 30 minutes) before being mixed with an overlay agar and plated on

a minimal medium.

Dose Levels: At least five different analyzable concentrations of the test substance should be

used. The highest concentration should be 5 mg/plate or 5 µL/plate for liquids, or the highest

non-toxic concentration.

Controls:

Negative (solvent) control.

Positive controls without metabolic activation (strain-specific mutagens).

Positive controls with metabolic activation (strain-specific mutagens and known

nitrosamines like N-nitrosodimethylamine - NDMA).

Data Analysis: The number of revertant colonies per plate is counted. A substance is

considered mutagenic if it produces a concentration-related increase in the number of

revertants and/or a reproducible increase at one or more concentrations.

Workflow for the Enhanced Ames Test

Formation and Risk Assessment
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The formation of N-nitroso-moxifloxacin is a chemical process that requires the presence of a

nitrosating agent and the secondary amine group of moxifloxacin.[1][4]

Moxifloxacin
(contains secondary amine)

N-nitroso-moxifloxacinNitrosating Agent
(e.g., nitrites)

Favorable Conditions
(e.g., acidic pH)

Click to download full resolution via product page

Formation of N-nitroso-moxifloxacin

The risk assessment for nitrosamine impurities in pharmaceuticals follows a structured

workflow.[27][28][29][30][31]
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General Nitrosamine Risk Assessment Workflow
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Conclusion
The toxicological profile of N-nitroso-moxifloxacin is currently defined by its classification as a

Category 4 nitrosamine impurity, indicating a potential carcinogenic risk that is considered to be

of lower potency relative to other nitrosamines. This assessment is based on structure-activity

relationships rather than specific experimental data on the compound itself. The primary

genotoxic mechanism of N-nitroso compounds involves metabolic activation to DNA-reactive

intermediates. The recommended approach for evaluating the mutagenic potential of N-
nitroso-moxifloxacin is the Enhanced Ames Test. While the toxicological profile of the parent

drug, moxifloxacin, is well-established, it is important to note that the concerns regarding N-
nitroso-moxifloxacin are related to its potential genotoxicity as a nitrosamine, a property not

associated with the parent drug. Further experimental studies on N-nitroso-moxifloxacin are

necessary to definitively characterize its toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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